Cas no 58695-97-9 (2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-
• CAS No: 58695-97-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 341215
• PubChem ID: 3511582
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-
• 3-methyl-6-(propylamino)-1H-pyrimidine-2,4-dione
• AKOS005409494
• 3-methyl-6-(propylamino)pyrimidine-2,4(1H,3H)-dione
• 58695-97-9
• STK169377
• DTXSID70393193
• SCHEMBL22521954

• Inchi： 1S/C8H13N3O2/c1-3-4-9-6-5-7(12)11(2)8(13)10-6/h5,9H,3-4H2,1-2H3,(H,10,13)
• InChI Key： QWDGVQIOXMTEAX-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)NCCC

Computed Properties

• Exact Mass: 183.10089
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44